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Cat. No.: B1664338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Acetylcedrene, a synthetic fragrance ingredient prized for its warm, woody, and amber-like

aroma, is a cornerstone in a vast array of consumer and industrial products. Its performance,

however, is intrinsically linked to the chemical environment of the product base in which it is

incorporated. This guide provides a comprehensive comparison of Acetylcedrene's

performance characteristics across various product formulations, supported by available data

and detailed experimental methodologies for its evaluation.

Executive Summary
Acetylcedrene exhibits exceptional tenacity and a robust, stable scent profile, making it a

versatile ingredient in fine fragrances, cosmetics, and household products.[1][2] Its

performance, particularly its longevity and olfactory character, can be influenced by the product

matrix. This guide explores these nuances, offering a comparative perspective against other

common woody fragrance ingredients. While direct, side-by-side comparative studies are

limited in publicly available literature, this document synthesizes available data to provide a

comprehensive overview for formulation scientists and researchers.

Physico-Chemical Properties
A foundational understanding of Acetylcedrene's physical and chemical properties is crucial

for predicting its behavior in different formulations.
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Property Value Source(s)

Synonyms Methyl Cedryl Ketone, Vertofix [2]

Appearance Colorless to pale yellow liquid [2]

Odor Profile
Woody, amber, with musk-like

undertones
[1][2]

Substantivity on Paper 400 hours [3]

Water Solubility 6 mg/L at 23°C [4][5]

LogP (o/w) 5.9 [4]

Flash Point >110 °C (>230 °F) [5]

Performance in Fine Fragrances
In alcohol-based fine fragrances, Acetylcedrene serves as a key fixative and a core

component of woody and amber accords.[1] Its high substantivity contributes significantly to the

longevity of a fragrance on the skin.

Comparative Analysis:

While quantitative head-to-head studies are scarce, qualitative comparisons with other popular

woody notes, such as Iso E Super, are common in perfumery literature. Acetylcedrene is often

described as having a greater "olfactory weight" and tenacity compared to the more transparent

and diffusive character of Iso E Super.[6]

Fragrance Ingredient Olfactive Profile
Reported
Tenacity/Substantivity

Acetylcedrene Warm, woody, amber, musk
High (Substantivity: 400 hours

on paper)[3]

Iso E Super Smooth, woody, ambergris-like

Moderate to High

(Substantivity: 172 hours on

paper)[6]

Cedryl Acetate Dry, woody, cedar Moderate
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Typical Use Levels in Fine Fragrance: The 95th percentile concentration of Acetylcedrene in

fine fragrances is reported to be 1.6%.

Performance in Cosmetic Bases
Acetylcedrene is widely incorporated into various cosmetic products, including lotions,

creams, and deodorants, to impart a desirable and lasting fragrance.[1][7][8] Its stability and

performance are critical in these complex emulsion systems.

Creams and Lotions (Oil-in-Water and Water-in-Oil Emulsions):

The lipophilic nature of Acetylcedrene (LogP of 5.9) suggests good solubility and stability

within the oil phase of emulsions.[4] Its robust scent profile is generally stable in these bases.

Deodorants and Antiperspirants:

The stability of Acetylcedrene in the typically lower pH environment of antiperspirants and the

higher pH of some deodorant formulations is a key consideration. While specific data on its

stability at varying pH levels is not readily available in public literature, its widespread use in

these products suggests good stability under typical formulation conditions.

Typical Use Levels in Personal Care Products:

Product Category Typical Concentration Range

Personal Care Products (e.g., lotions, creams) 0.1% - 1.5%[4]

Soaps and Shampoos 0.1% - 1.5%[4]

Performance in Household Product Bases
The performance of Acetylcedrene in household products like soaps and detergents is crucial

for delivering a pleasant scent experience during and after use.

Soaps (High pH Environment):

True soaps have an alkaline pH, typically in the range of 8-10. The stability of fragrance

ingredients in such a high pH environment is a critical performance parameter. While specific
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studies on Acetylcedrene's stability in high pH soap bases are not publicly available, its

extensive use in soap formulations indicates good stability.[1][2]

Detergents (Liquid and Powder):

In laundry detergents, the fragrance must not only be stable in the concentrated product but

also effectively deposit on fabric during the wash cycle and provide a lasting scent. The

"exceptional tenacity" of Acetylcedrene contributes to its good substantivity on fabric.[1]

Typical Use Levels in Household Products:

Product Category Typical Concentration Range

Soaps and Detergents 0.02% - 0.8%[4]

Washing and Cleaning Products 0.1% - 1.5%[4]

Experimental Protocols
To facilitate further research and comparative analysis, this section details established

methodologies for evaluating the performance of fragrance ingredients like Acetylcedrene in

various product bases.

Sensory Evaluation of Fragrance Performance
Sensory evaluation is critical for understanding the consumer perception of a fragrance's

performance in a product.[9][10][11][12][13]

1. Fragrance Intensity and Longevity Testing:

Objective: To measure the perceived strength and duration of the fragrance in a product

base on a substrate (e.g., skin, fabric).

Methodology:

A trained sensory panel applies a standardized amount of the product to the substrate.
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Panelists rate the fragrance intensity on a labeled magnitude scale (e.g., 0-10) at specified

time intervals (e.g., 0, 1, 2, 4, 6, 8, 24 hours).

Data is collected and analyzed to determine the fragrance release profile and longevity.

2. Descriptive Analysis:

Objective: To characterize the olfactory profile of the fragrance in the product base over time.

Methodology:

A highly trained descriptive panel identifies and quantifies the different scent attributes

(e.g., woody, amber, sweet) of the fragrance.

Panelists evaluate the product at various time points and rate the intensity of each

attribute.

This allows for a detailed understanding of how the product base may alter the fragrance

character.

3. Consumer Acceptance Testing:

Objective: To gauge the overall liking and preference for the fragranced product among a

target consumer group.

Methodology:

A large panel of consumers evaluates the product under normal use conditions.

Consumers provide feedback on overall liking, purchase intent, and specific likes and

dislikes regarding the fragrance.

Planning Execution Analysis & Reporting

Define Objectives Select Panelists Design Protocol Product Application Data Collection Statistical Analysis Interpretation & Reporting
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Click to download full resolution via product page

Sensory Evaluation Workflow Diagram.

Instrumental Analysis of Fragrance Performance
Instrumental techniques provide objective data on the release and composition of volatile

fragrance compounds from a product base.[14][15][16]

1. Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS):

Objective: To measure the concentration of volatile fragrance compounds in the air above the

product (the "headspace"), simulating the scent that is perceived.

Methodology:

A known amount of the product is placed in a sealed vial.

The vial is incubated at a controlled temperature to allow the volatile compounds to

equilibrate into the headspace.

A sample of the headspace is injected into a GC-MS system for separation and

identification of the fragrance components.

This technique can be used to measure the release of Acetylcedrene from different

product bases over time.

Sample Preparation Headspace Sampling GC Separation MS Detection Data Analysis

Click to download full resolution via product page

Headspace GC-MS Workflow Diagram.

Conclusion
Acetylcedrene is a high-performing and versatile fragrance ingredient with excellent tenacity

and a desirable woody-amber scent profile. Its performance is generally robust across a wide

range of product bases, from fine fragrances to household detergents. While direct quantitative
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comparative data with other fragrance molecules is not extensively available in the public

domain, the information compiled in this guide provides a strong foundation for formulators and

researchers. The provided experimental protocols offer a systematic approach to generating in-

house comparative data to optimize the use of Acetylcedrene in specific product applications.

Further research focusing on direct, controlled comparisons of Acetylcedrene's stability and

release characteristics from various modern cosmetic and household product bases would be

of significant value to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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